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Introduction
Indocyanine green (ICG), a tricarbocyanine dye, is a well-established near-infrared (NIR)

fluorescent agent utilized in various medical and preclinical imaging applications.[1][2][3] Its

deuterated form, Indocyanine green-d7 (ICG-d7), offers enhanced stability in aqueous

solutions compared to its non-deuterated counterpart, providing a longer shelf-life for

reconstituted solutions.[3][4] This feature is particularly advantageous for researchers requiring

consistent and reliable fluorescent probes for in vivo small animal imaging. ICG-d7 exhibits

similar absorption and emission maxima to ICG, operating within the 700-900 nm wavelength

range, and also shows fluorescence emission in the shortwave infrared (SWIR) window (1,000

- 2,000 nm), which allows for deep tissue imaging.

This document provides detailed application notes and protocols for the dosage and

administration of ICG-d7 in small animal imaging, drawing upon established protocols for ICG.

Due to the comparable photophysical properties of ICG and ICG-d7, the dosage

recommendations for ICG can be adapted for ICG-d7.

Data Presentation: Dosage and Administration
The following tables summarize recommended intravenous (IV) dosages of ICG for various

applications in different small animal models. These can be used as a starting point for ICG-d7

administration.
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Table 1: Indocyanine Green Dosage for Murine and Rat Models

Application Species Dosage Range
Administration
Route

Reference

Tumor Imaging Mouse 1 - 10 mg/kg
Intravenous (tail

vein)

Inflammation

Imaging
Rat Varies by study Intravenous

Pharmacokinetic

Studies
Mouse Not specified Intravenous

Table 2: Indocyanine Green Dosage for Larger Animal Models

Application Species Dosage Range
Administration
Route

Reference

Sentinel Lymph

Node Mapping
Pig

250 - 500 µg

(total dose)

Intracervical

injection

Parathyroid

Gland Imaging
Dog 12.5 - 100 µg/kg Intravenous

Parathyroid &

Thyroid Imaging
Dog 0.2 - 0.4 mg/kg Intravenous

Pulmonary Mass

Identification
Dog Not specified Intravenous

Experimental Protocols
Protocol 1: General Intravenous Administration of ICG-
d7 for Vascular and Tumor Imaging in Mice
This protocol outlines the standard procedure for intravenous administration of ICG-d7 for

applications such as angiography and tumor imaging based on the enhanced permeability and

retention (EPR) effect.
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Materials:

Indocyanine green-d7 (ICG-d7)

Sterile Water for Injection or Saline (0.9% NaCl)

Insulin syringes (or other appropriate syringes for small volume injection)

Animal restrainer

NIR imaging system

Procedure:

Reconstitution of ICG-d7: Prepare a stock solution of ICG-d7 by reconstituting the lyophilized

powder in Sterile Water for Injection or saline to a desired concentration (e.g., 1 mg/mL). Due

to its improved stability, the ICG-d7 solution can be prepared in advance and stored as per

the manufacturer's instructions.

Animal Preparation: Anesthetize the mouse using an appropriate anesthetic protocol. Place

the animal on the imaging platform and ensure it is kept warm.

Dosage Calculation: Calculate the required volume of the ICG-d7 solution based on the

animal's body weight and the desired dosage (refer to Table 1). For tumor imaging, a

common starting dose is 1-2 mg/kg.

Administration: Administer the calculated volume of ICG-d7 solution via a single bolus

injection into the tail vein.

Imaging: Immediately after injection, begin acquiring images using the NIR imaging system.

For vascular imaging, the early phase (first few minutes) is critical. For tumor imaging based

on the EPR effect, imaging can be performed at various time points post-injection (e.g., 1, 6,

24 hours) to monitor accumulation.

Protocol 2: Sentinel Lymph Node Mapping in a Porcine
Model
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This protocol is adapted from a study on sentinel lymph node detection in pigs and can be used

as a guideline for lymphatic imaging with ICG-d7.

Materials:

Indocyanine green-d7 (ICG-d7)

Sterile Saline (0.9% NaCl)

Syringes and fine-gauge needles (e.g., 21-gauge)

NIR imaging system with a laparoscopic or handheld camera

Procedure:

Reconstitution and Dilution: Reconstitute ICG-d7 and dilute it with sterile saline to achieve

the desired concentration for injection. A study in pigs used doses of 250 µg and 500 µg in a

volume of 0.5 mL.

Animal Preparation: Anesthetize the pig according to standard veterinary procedures.

Injection: Inject the ICG-d7 solution into the tissue surrounding the area of interest (e.g.,

intracervically for pelvic lymph node mapping).

Imaging: Use the NIR imaging system to visualize the lymphatic channels and the sentinel

lymph nodes. The fluorescence signal can typically be tracked in real-time as it moves

through the lymphatic system.

Visualizations
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Experimental Workflow for ICG-d7 Small Animal Imaging
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Caption: A flowchart illustrating the key steps in a typical in vivo imaging experiment using ICG-

d7.
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Simplified ICG Fluorescence Mechanism

Fluorescence Process

Excitation (NIR Light ~780 nm)

ICG-d7 (Ground State)

Emission (NIR Fluorescence ~820 nm)

ICG-d7 (Excited State)

Absorption Fluorescence
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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